N-(2-amino-2-oxoethyl)-3-phenylacrylamide

• IUPAC Name: (E)-N-(2-amino-2-oxoethyl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C11H12N2O2/c12-10(14)8-13-11(15)7-6-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,14)(H,13,15)/b7-6+
• InChI Key: ILIAKMOQLAWLCD-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCC(=O)N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCC(=O)N
• Molecular Formula: C11H12N2O2
• Molecular Weight: 204.22 g/mol

Description

N-(2-amino-2-oxoethyl)-3-phenylacrylamide, also known as AOA, is a synthetic compound that has been widely studied for its potential use in scientific research. AOA is a small molecule that can easily penetrate cell membranes, making it a valuable tool for studying cellular processes. In

Mechanism of Action

N-(2-amino-2-oxoethyl)-3-phenylacrylamide acts as a suicide inhibitor, meaning it irreversibly binds to the active site of the enzyme and prevents it from functioning. N-(2-amino-2-oxoethyl)-3-phenylacrylamide binds to the enzyme through the formation of a covalent bond between the amino group of N-(2-amino-2-oxoethyl)-3-phenylacrylamide and the active site of the enzyme. This binding prevents the enzyme from functioning, leading to the inhibition of the targeted cellular process.
Biochemical and Physiological Effects:
N-(2-amino-2-oxoethyl)-3-phenylacrylamide has been shown to have a number of biochemical and physiological effects. Inhibition of asparagine synthetase by N-(2-amino-2-oxoethyl)-3-phenylacrylamide leads to a decrease in the synthesis of asparagine, which can affect protein synthesis. Inhibition of glutamine synthetase by N-(2-amino-2-oxoethyl)-3-phenylacrylamide leads to a decrease in the synthesis of glutamine, which can affect nitrogen metabolism. N-(2-amino-2-oxoethyl)-3-phenylacrylamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

N-(2-amino-2-oxoethyl)-3-phenylacrylamide has several advantages for use in lab experiments. Its small size allows it to easily penetrate cell membranes, making it a valuable tool for studying cellular processes. N-(2-amino-2-oxoethyl)-3-phenylacrylamide is also a suicide inhibitor, meaning it irreversibly binds to the enzyme, providing a long-lasting effect. However, N-(2-amino-2-oxoethyl)-3-phenylacrylamide has limitations as well. Its irreversible binding to the enzyme can make it difficult to study the effects of enzyme inhibition over time. Additionally, N-(2-amino-2-oxoethyl)-3-phenylacrylamide may have off-target effects, meaning it may inhibit other enzymes in addition to the targeted enzyme.

Future Directions

There are several future directions for research on N-(2-amino-2-oxoethyl)-3-phenylacrylamide. One area of research is the development of more selective inhibitors of asparagine synthetase and glutamine synthetase. Another area of research is the use of N-(2-amino-2-oxoethyl)-3-phenylacrylamide in combination with other drugs to enhance its effectiveness against cancer cells. Additionally, research is needed to better understand the off-target effects of N-(2-amino-2-oxoethyl)-3-phenylacrylamide and how they may impact its use in scientific research.
In conclusion, N-(2-amino-2-oxoethyl)-3-phenylacrylamide is a valuable tool for studying cellular processes and has been widely used in scientific research. Its ability to inhibit the activity of enzymes involved in cellular processes has provided valuable insights into the role of these enzymes in cellular processes. However, further research is needed to fully understand the advantages and limitations of N-(2-amino-2-oxoethyl)-3-phenylacrylamide and its potential future applications in scientific research.

Synthesis Methods

The synthesis of N-(2-amino-2-oxoethyl)-3-phenylacrylamide involves the reaction of 3-phenylacrylamide with glycine in the presence of a catalyst. The resulting product is purified using column chromatography to obtain pure N-(2-amino-2-oxoethyl)-3-phenylacrylamide. This method has been optimized to produce high yields of N-(2-amino-2-oxoethyl)-3-phenylacrylamide with high purity.

Scientific Research Applications

N-(2-amino-2-oxoethyl)-3-phenylacrylamide has been used in various scientific research studies due to its ability to inhibit the activity of enzymes involved in cellular processes. N-(2-amino-2-oxoethyl)-3-phenylacrylamide has been shown to inhibit the activity of the enzyme asparagine synthetase, which is involved in the synthesis of asparagine, an amino acid essential for protein synthesis. N-(2-amino-2-oxoethyl)-3-phenylacrylamide has also been shown to inhibit the activity of the enzyme glutamine synthetase, which is involved in the synthesis of glutamine, an amino acid essential for nitrogen metabolism. These studies have provided valuable insights into the role of these enzymes in cellular processes.